Cas no 897469-72-6 (6-methoxy-2-4-(naphthalene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole)

6-methoxy-2-4-(naphthalene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole Chemical and Physical Properties
Names and Identifiers
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- [4-(6-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-naphthalen-2-ylmethanone
- 6-methoxy-2-4-(naphthalene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole
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- Inchi: 1S/C23H21N3O2S/c1-28-19-8-9-20-21(15-19)29-23(24-20)26-12-10-25(11-13-26)22(27)18-7-6-16-4-2-3-5-17(16)14-18/h2-9,14-15H,10-13H2,1H3
- InChI Key: FSIQAAHBRQVINQ-UHFFFAOYSA-N
- SMILES: C(N1CCN(C2=NC3=CC=C(OC)C=C3S2)CC1)(C1=CC=C2C(=C1)C=CC=C2)=O
6-methoxy-2-4-(naphthalene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2609-0391-5mg |
6-methoxy-2-[4-(naphthalene-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole |
897469-72-6 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
Life Chemicals | F2609-0391-100mg |
6-methoxy-2-[4-(naphthalene-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole |
897469-72-6 | 90%+ | 100mg |
$248.0 | 2023-05-16 | |
Life Chemicals | F2609-0391-10μmol |
6-methoxy-2-[4-(naphthalene-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole |
897469-72-6 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
Life Chemicals | F2609-0391-4mg |
6-methoxy-2-[4-(naphthalene-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole |
897469-72-6 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
Life Chemicals | F2609-0391-40mg |
6-methoxy-2-[4-(naphthalene-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole |
897469-72-6 | 90%+ | 40mg |
$140.0 | 2023-05-16 | |
Life Chemicals | F2609-0391-3mg |
6-methoxy-2-[4-(naphthalene-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole |
897469-72-6 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
Life Chemicals | F2609-0391-10mg |
6-methoxy-2-[4-(naphthalene-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole |
897469-72-6 | 90%+ | 10mg |
$79.0 | 2023-05-16 | |
Life Chemicals | F2609-0391-30mg |
6-methoxy-2-[4-(naphthalene-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole |
897469-72-6 | 90%+ | 30mg |
$119.0 | 2023-05-16 | |
Life Chemicals | F2609-0391-25mg |
6-methoxy-2-[4-(naphthalene-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole |
897469-72-6 | 90%+ | 25mg |
$109.0 | 2023-05-16 | |
Life Chemicals | F2609-0391-15mg |
6-methoxy-2-[4-(naphthalene-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole |
897469-72-6 | 90%+ | 15mg |
$89.0 | 2023-05-16 |
6-methoxy-2-4-(naphthalene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole Related Literature
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Shuai Hou,Lei Yang,Xian Zhao CrystEngComm, 2014,16, 7141-7148
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Veronica Bonuccelli,Tiziana Funaioli,Piero Leoni,Lorella Marchetti,Stefano Zacchini Dalton Trans., 2013,42, 16898-16908
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Julius F. Remenar,Mark D. Tawa,Matthew L. Peterson,Örn Almarsson,Magali B. Hickey,Bruce M. Foxman CrystEngComm, 2011,13, 1081-1089
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Alberto Villa,Carine E. Chan-Thaw,Sebastiano Campisi,Claudia L. Bianchi,Di Wang,Paul G. Kotula,Christian Kübel,Laura Prati Phys. Chem. Chem. Phys., 2015,17, 28171-28176
Additional information on 6-methoxy-2-4-(naphthalene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole
Introduction to 6-methoxy-2-4-(naphthalene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole (CAS No. 897469-72-6)
6-methoxy-2-4-(naphthalene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole (CAS No. 897469-72-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential therapeutic applications and has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.
The molecular structure of 6-methoxy-2-4-(naphthalene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole is composed of a benzothiazole core, a methoxy group, and a naphthalene carbonyl moiety attached to a piperazine ring. This combination of functional groups imparts the compound with a range of physicochemical properties that are crucial for its biological activity. The benzothiazole moiety, in particular, is known for its ability to interact with various biological targets, including enzymes and receptors, making it a valuable scaffold in drug discovery.
Recent research has focused on the potential of 6-methoxy-2-4-(naphthalene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole as an anti-inflammatory agent. Studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, 6-methoxy-2-4-(naphthalene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colorectal cancer. The mechanism of action appears to involve the modulation of signaling pathways such as the PI3K/AKT pathway and the MAPK pathway, which are frequently dysregulated in cancer cells.
The pharmacokinetic properties of 6-methoxy-2-4-(naphthalene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole have also been studied to assess its suitability for therapeutic use. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and is stable under physiological conditions, making it a viable candidate for further development into a drug product.
To further understand the therapeutic potential of 6-methoxy-2-4-(naphthalene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various inflammatory and cancer conditions. Preliminary results from these trials have been encouraging, with no major adverse effects reported at therapeutic doses.
In conclusion, 6-methoxy-2-4-(naphthalene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole (CAS No. 897469-72-6) represents a promising lead compound in the development of new therapeutic agents for inflammatory diseases and cancer. Its unique chemical structure and favorable biological properties make it an attractive target for further research and development. As more data becomes available from ongoing clinical trials, it is hoped that this compound will contribute significantly to improving patient outcomes in these areas.
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